Cas no 874584-19-7 (1,4-Anthracenedione, 2-chloro-5,6,7,8-tetrahydro-8,8-dimethyl-)

• Product Name: 1,4-Anthracenedione, 2-chloro-5,6,7,8-tetrahydro-8,8-dimethyl-
• CAS No: 874584-19-7
• MF: C₁₆H₁₅ClO₂
• MW: 274.742103815079
• CID: 656155
• PubChem ID: 71412804
• Update Time: 2025-04-19

1,4-Anthracenedione, 2-chloro-5,6,7,8-tetrahydro-8,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Anthracenedione, 2-chloro-5,6,7,8-tetrahydro-8,8-dimethyl-
• 2-chloro-8,8-dimethyl-6,7-dihydro-5H-anthracene-1,4-dione
• 874584-19-7
• 2-Chloro-8,8-dimethyl-5,6,7,8-tetrahydroanthracene-1,4-dione
• DTXSID80832346

• Inchi： 1S/C16H15ClO2/c1-16(2)5-3-4-9-6-10-11(7-12(9)16)15(19)13(17)8-14(10)18/h6-8H,3-5H2,1-2H3
• InChI Key： IBIDEKPTWFCVDJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C(C1=O)=CC1=C(C=2)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 274.0760574g/mol
• Monoisotopic Mass: 274.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 34.1Ų